1-(Bromomethyl)-4-ethylcyclohexane
Description
1-(Bromomethyl)-4-ethylcyclohexane (CAS: 1516772-83-0) is a brominated cyclohexane derivative with the molecular formula C₉H₁₇Br and a molecular weight of 205.14 g/mol. It exists as a mixture of diastereomers due to the stereochemical arrangement of substituents on the cyclohexane ring . The compound features a bromomethyl (-CH₂Br) group and an ethyl (-CH₂CH₃) group at the 1- and 4-positions of the cyclohexane ring, respectively. Its structure combines the steric bulk of the ethyl group with the electrophilic reactivity of the bromomethyl moiety, making it a versatile intermediate in organic synthesis.
Properties
CAS No. |
81472-31-3 |
|---|---|
Molecular Formula |
C9H17Br |
Molecular Weight |
205.13 g/mol |
IUPAC Name |
1-(bromomethyl)-4-ethylcyclohexane |
InChI |
InChI=1S/C9H17Br/c1-2-8-3-5-9(7-10)6-4-8/h8-9H,2-7H2,1H3 |
InChI Key |
GTTAKDFRWSHWKT-UHFFFAOYSA-N |
Canonical SMILES |
CCC1CCC(CC1)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural and functional differences between 1-(Bromomethyl)-4-ethylcyclohexane and analogous brominated cyclohexane derivatives:
Reactivity and Electronic Effects
- Methoxy groups (e.g., in 1-(Bromomethyl)-4-methoxycyclohexane) donate electron density via resonance, which may stabilize adjacent charges but reduce electrophilicity at the bromomethyl carbon compared to ethyl or sulfonyl groups . Methanesulfonyl groups (e.g., in 1-(Bromomethyl)-1-methanesulfonylcyclohexane) are strongly electron-withdrawing, increasing the electrophilicity of the bromomethyl group and accelerating nucleophilic substitutions .
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